Cas no 1804172-48-2 (2-Bromo-5-iodo-1H-benzimidazole)
2-Bromo-5-iodo-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-iodo-1H-benzimidazole
- 2-Bromo-6-iodo-1H-benzo[d]imidazole
-
- Inchi: 1S/C7H4BrIN2/c8-7-10-5-2-1-4(9)3-6(5)11-7/h1-3H,(H,10,11)
- InChI Key: PXZQCFXBBUZGOD-UHFFFAOYSA-N
- SMILES: IC1C=CC2=C(C=1)NC(=N2)Br
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 155
- XLogP3: 2.8
- Topological Polar Surface Area: 28.7
2-Bromo-5-iodo-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061000447-250mg |
2-Bromo-5-iodo-1H-benzimidazole |
1804172-48-2 | 98% | 250mg |
$760.65 | 2022-04-02 | |
| Alichem | A061000447-500mg |
2-Bromo-5-iodo-1H-benzimidazole |
1804172-48-2 | 98% | 500mg |
$1,023.15 | 2022-04-02 | |
| Alichem | A061000447-1g |
2-Bromo-5-iodo-1H-benzimidazole |
1804172-48-2 | 98% | 1g |
$1,897.15 | 2022-04-02 |
2-Bromo-5-iodo-1H-benzimidazole Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
Additional information on 2-Bromo-5-iodo-1H-benzimidazole
2-Bromo-5-iodo-1H-benzimidazole: A Comprehensive Overview
The compound 2-Bromo-5-iodo-1H-benzimidazole, with the CAS number 1804172-48-2, is a highly specialized organic compound belonging to the benzimidazole family. Benzimidazoles are heterocyclic aromatic compounds with two nitrogen atoms in the ring structure, making them versatile in various chemical and biological applications. The introduction of bromine and iodine substituents at positions 2 and 5, respectively, imparts unique electronic and structural properties to this compound, making it a valuable molecule in contemporary research and development.
Benzimidazoles have been extensively studied for their potential in drug discovery, particularly in the fields of oncology, neurodegenerative diseases, and infectious diseases. The presence of halogen substituents like bromine and iodine enhances the compound's solubility, stability, and bioavailability, which are critical factors in pharmaceutical applications. Recent studies have highlighted the role of 2-Bromo-5-iodo-1H-benzimidazole as a promising scaffold for designing anti-cancer agents. For instance, researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a targeted therapy.
In addition to its pharmacological applications, 2-Bromo-5-iodo-1H-benzimidazole has garnered attention in materials science due to its ability to form stable coordination complexes with metal ions. These complexes exhibit unique optical and electronic properties, making them suitable for applications in sensors, catalysts, and optoelectronic devices. Recent advancements in green chemistry have also led to the development of efficient synthesis routes for this compound, reducing environmental impact while maintaining high yields.
The synthesis of 2-Bromo-5-iodo-1H-benzimidazole typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of o-aminothiophenol derivatives with aldehydes or ketones under acidic conditions. The subsequent introduction of bromine and iodine substituents is achieved through electrophilic substitution reactions or nucleophilic aromatic substitution, depending on the desired regioselectivity. Researchers have recently explored the use of microwave-assisted synthesis to accelerate reaction times and improve product purity.
The toxicological profile of 2-Bromo-5-iodo-1H-benzimidazole is another critical aspect that has been thoroughly investigated. Studies indicate that while the compound exhibits potent biological activity at therapeutic concentrations, it demonstrates minimal toxicity to non-target cells at subtherapeutic doses. This favorable safety profile underscores its potential for clinical translation. However, further long-term toxicity studies are required to fully assess its suitability for human use.
In conclusion, 2-Bromo-5-iodo-1H-benzimidazole (CAS No: 1804172-48-2) is a multifaceted compound with significant implications across diverse scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key molecule in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make substantial contributions to fields ranging from medicine to materials science.
1804172-48-2 (2-Bromo-5-iodo-1H-benzimidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)